Cas no 13901-82-1 (1H-Pyrrole-3,4-dicarboxylicacid, 2,5-dimethyl-1-phenyl-, 3,4-dimethyl ester)

• Product Name: 1H-Pyrrole-3,4-dicarboxylicacid, 2,5-dimethyl-1-phenyl-, 3,4-dimethyl ester
• CAS No: 13901-82-1
• MF: C₁₆H₁₇NO₄
• MW: 287.310484647751
• CID: 151553
• PubChem ID: 461162
• Update Time: 2025-04-19

1H-Pyrrole-3,4-dicarboxylicacid, 2,5-dimethyl-1-phenyl-, 3,4-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3,4-dicarboxylicacid, 2,5-dimethyl-1-phenyl-, 3,4-dimethyl ester
• dimethyl 2,5-dimethyl-1-phenyl-pyrrole-3,4-dicarboxylate
• dimethyl 2,5-dimethyl-1-phenylpyrrole-3,4-dicarboxylate
• 1H-Pyrrole-3,4-dicarboxylic acid, 2,5-dimethyl-1-phenyl-, dimethyl ester
• dimethyl 2,5-dimethyl-1-phenyl-1H-pyrrole-3,4-dicarboxylate
• Pyrrole-3,4-dicarboxylic acid, 2,5-dimethyl-1-phenyl-, dimethyl ester
• 13901-82-1
• DTXSID60160871

• Inchi： 1S/C16H17NO4/c1-10-13(15(18)20-3)14(16(19)21-4)11(2)17(10)12-8-6-5-7-9-12/h5-9H,1-4H3
• InChI Key： CTZRWCSFBRGFNT-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C(=O)OC)=C(C)N(C2C=CC=CC=2)C=1C)=O

Computed Properties

• Exact Mass: 287.11581
• Monoisotopic Mass: 287.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 384.2°Cat760mmHg
• Flash Point: 186.2°C
• Refractive Index: 1.548
• PSA: 57.53